1-(2-{[(3-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-ethoxyphenyl)ethan-1-one

• IUPAC Name: 1-[2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(4-ethoxyphenyl)ethanone
• InChI: InChI=1S/C20H21ClN2O2S/c1-2-25-18-8-6-15(7-9-18)13-19(24)23-11-10-22-20(23)26-14-16-4-3-5-17(21)12-16/h3-9,12H,2,10-11,13-14H2,1H3
• InChI Key: MLMWYGRBSRGSDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N2CCN=C2SCC3=CC(=CC=C3)Cl
• Molecular Formula: C20H21ClN2O2S
• Molecular Weight: 388.9 g/mol
• CAS No.: 851808-30-5

Description

1-(2-{[(3-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-ethoxyphenyl)ethan-1-one is a useful research compound. Its molecular formula is C20H21ClN2O2S and its molecular weight is 388.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Studies have explored the synthesis of heterocyclic compounds, demonstrating methodologies for constructing complex structures relevant to pharmaceuticals and materials science. For instance, research on the metal-free intramolecular electrophilic amination of 2-aminophenyl ketoximes highlights innovative approaches to forming indazoles, a structural motif prevalent in many therapeutic agents (Counceller et al., 2012).
• Another study focused on the condensation of phenyl ethanones, revealing pathways to N,O- and N,N-heterocycles, underscoring the versatility of these frameworks in constructing bioactive molecules (Moskvina et al., 2015).

Biological Applications

• The antimicrobial and antifungal properties of substituted imidazoles, synthesized from various aromatic acetic acids, have been investigated, showing promise for these compounds in treating infections (Sawant et al., 2011).
• Additionally, the synthesis of benzimidazole ligands and their copper(II) complexes, characterized for potential catecholase-mimetic activities, illustrates the application of these compounds in mimicking enzyme functions, which could have implications in biocatalysis and therapeutic interventions (Karaoğlu et al., 2016).

Environmental and Health Impact

• The environmental persistence and transformation of UV filters, including benzophenones, in sediment and sewage sludge have been examined, indicating the need for monitoring these compounds due to their potential endocrine-disrupting effects (Zhang et al., 2011).
• Research on the chlorination disinfection by-products of benzophenone UV filters in swimming pool water raises concerns about the formation of toxic compounds during water treatment processes, highlighting the importance of developing safer disinfection methods and UV filters (Sun et al., 2019).